Cas no 3179-89-3 (Disperse Red 17)

• Product Name: Disperse Red 17
• CAS No: 3179-89-3
• MF: C₁₇H₂₀N₄O₄
• MW: 344.365103721619
• MDL: MFCD00071927
• CID: 43905
• PubChem ID: 329768683
• Update Time: 2026-05-14

Disperse Red 17 Chemical and Physical Properties

Names and Identifiers

• 2,2'-[[3-methyl-4-[(4-nitrophenyl)azo]phenyl]imino]bisethanol
• 2((2-Hydroxy-ethyl)-(3-methyl-4-(4-nitro-phenylazo)-phenyl)-amino)-ethanol
• 2-[N-(2-hydroxyethyl)-4-methyl-3-[(4-nitrophenyl)diazenyl]anilino]ethanol
• Disperse Red 17
• DISPERSE RED 17, C.I. 11210
• 2,2'-({4-methyl-3-[(E)-(4-nitrophenyl)diazenyl]phenyl}imino)diethanol
• 3-Methyl-4-(4'-nitrophenylazo)-N,N-bis(2-hydroxyethyl)aniline
• C.I. DISPERSE RED 17
• EINECS 221-665
• Ethanol,2,2'-[[3-methyl-4-[(4-nitrophenyl) azo]phenyl]imino]bis
• N,N-Bis-(2-hydroxy-aethyl)-3-methyl-4-(4-nitro-phenylazo)-anilin
• N,N-bis-(2-hydroxy-ethyl)-3-methyl-4-(4-nitro-phenylazo)-aniline
• N,N-di(2-hydroxyethyl)-3-methyl-4-((4-nitrophenyl)azo)-aniline
• 3-Methyl-4-(4′-nitrophenylazo)-N,N-bis(2-hydroxyethyl)aniline

• MDL： MFCD00071927
• Inchi： InChI=1S/C17H20N4O4/c1-13-12-16(20(8-10-22)9-11-23)6-7-17(13)19-18-14-2-4-15(5-3-14)21(24)25/h2-7,12,22-23H,8-11H2,1H3/b19-18+
• InChI Key： ADCWDMYESTYBBN-VHEBQXMUSA-N
• SMILES： CC1=C(/N=N/C2C=CC([N+]([O-])=O)=CC=2)C=CC(N(CCO)CCO)=C1

Computed Properties

• Exact Mass: 344.14800
• Monoisotopic Mass: 344.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 114A^2

Experimental Properties

• Color/Form: Dark violet powder
• Density: 1.1561 (rough estimate)
• Melting Point: >350°C
• Boiling Point: 479.47°C (rough estimate)
• Flash Point: 588.8°C at 760mmHg
• Refractive Index: 1.6500 (estimate)
• PSA: 114.24000
• LogP: 3.63280

Disperse Red 17 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312+P330; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Store at room temperature